Cas no 606132-00-7 (Piperazine, 1-(ethylsulfonyl)-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI))

Piperazine, 1-(ethylsulfonyl)-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) structure
606132-00-7 structure
Product Name:Piperazine, 1-(ethylsulfonyl)-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
CAS No:606132-00-7
MF:C13H17F3N2O4S2
MW:386.410291433334
CID:953110
PubChem ID:1459695
Update Time:2025-04-19

Piperazine, 1-(ethylsulfonyl)-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(ethylsulfonyl)-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
    • 1-(Ethylsulfonyl)-4-{[4-(trifluoromethyl)phenyl]sulfonyl}piperazi ne
    • DB-288602
    • 606132-00-7
    • AKOS007340577
    • PIPERAZINE, 1-(ETHYLSULFONYL)-4-[[4-(TRIFLUOROMETHYL)PHENYL]SULFONYL]-
    • Inchi: 1S/C13H17F3N2O4S2/c1-2-23(19,20)17-7-9-18(10-8-17)24(21,22)12-5-3-11(4-6-12)13(14,15)16/h3-6H,2,7-10H2,1H3
    • InChI Key: YHNUDIUEPBMZJG-UHFFFAOYSA-N
    • SMILES: S(CC)(N1CCN(CC1)S(C1C=CC(C(F)(F)F)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 386.05818386g/mol
  • Monoisotopic Mass: 386.05818386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 91.5Ų
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